Cas no 145672-81-7 (Cetrorelix Acetate)

• Product Name: Cetrorelix Acetate
• CAS No: 145672-81-7
• MF: C₇₂H₉₆ClN₁₇O₁₆
• MW: 1491.0899553299
• MDL: MFCD08459466
• CID: 143429
• PubChem ID: 25078429
• Update Time: 2025-05-21

Cetrorelix Acetate Chemical and Physical Properties

Names and Identifiers

• Cetrorelix
• Cetrorelix Acetate
• NS-75A
• SB-075 acetate
• Cetrotid
• Cetrotide
• D 20761
• NS 75A
• Ovurelix
• SB 075 acetate
• N-acetyl-3-(2-naphthalenyl)-D-alanyl-4-chloro-D-phenylalanyl-3-(3-pyridinyl)-D-alanyl-L-seryl-L-tyrosyl-N5-(aminocarbonyl)-D-ornithyl-L-leucyl-L-arginyl-L-prolyl-D-alaninamide acetic acid salt
• D-Alaninamide, N-acetyl-3-(2-naphthalenyl)-D-alanyl-4-chloro-D-phenylalanyl-3-(3-pyridinyl)-D-alanyl-L-seryl-L-tyrosyl-N5-(aminocarbonyl)-D-ornithyl-L-leucyl-L-arginyl-L-prolyl-, acetate (salt)
• HY-P0009A
• Cetrotide (TN)
• CHEMBL2103735
• SCHEMBL19712228
• Cetrorelix acetate, >=98% (HPLC)
• Cetrorelix( x acetate)
• CS-5843
• DTXSID701020705
• SB-75
• SCHEMBL61332
• CHEBI:31387
• 145672-81-7
• N-Acetyl-3-(2-naphthalenyl)-D-alanyl-4-chloro-D-phenylalanyl-3-(3-pyridinyl)-D-alanyl-L-seryl-L-tyrosyl-N5-(aminocarbonyl)-D-ornithyl-L-leucyl-L-arginyl-L-prolyl-D-alaninamide acetate (salt)
• D-Alaninamide, N-acetyl-3-(2-naphthalenyl)-D-alanyl-4-chloro-D-phenylalanyl-3-(3-pyridinyl)-D-alanyl-L-seryl-L-tyrosyl-N5-(aminocarbonyl)-D-ornithyl-L-leucyl-L-arginyl-L-prolyl-, acetate (1:1)
• F94043
• D-20761
• Q27114298
• MS-32183
• CETRORELIX MONOACETATE [MI]
• 1631741-31-5
• CETRORELIXXACETATE
• NS-75B
• D-20453
• Cetrorelix (Acetate)
• D01685
• VFA67281
• BDBM50248241
• Cetrorelix acetate (JAN/USAN)
• Cetrorelix monoacetate
• AKOS024457671
• XPQ226310Q
• UNII-XPQ226310Q
• SB-075 acetate;NS-75A
• MFCD08459466
• MFCD00884467
• N-acetyl-3-(naphthalen-2-yl)-D-alanyl-4-chloro-D-phenylalanyl-3-(pyridin-3-yl)-D-alanyl-L-seryl-L-tyrosyl-N(5)-carbamoyl-D-ornithyl-L-leucyl-L-arginyl-L-prolyl-D-alaninamide acetate
• SB-75 acetate
• CETRORELIX XACETATE
• DA-62217
• Cetrorelix acetate?

• MDL： MFCD08459466
• Inchi： 1S/C70H92ClN17O14.C2H4O2/c1-39(2)31-52(61(94)82-51(15-9-28-77-69(73)74)68(101)88-30-10-16-58(88)67(100)79-40(3)59(72)92)83-60(93)50(14-8-29-78-70(75)102)81-63(96)54(34-43-20-25-49(91)26-21-43)86-66(99)57(38-89)87-65(98)56(36-45-11-7-27-76-37-45)85-64(97)55(33-42-18-23-48(71)24-19-42)84-62(95)53(80-41(4)90)35-44-17-22-46-12-5-6-13-47(46)32-44;1-2(3)4/h5-7,11-13,17-27,32,37,39-40,50-58,89,91H,8-10,14-16,28-31,33-36,38H2,1-4H3,(H2,72,92)(H,79,100)(H,80,90)(H,81,96)(H,82,94)(H,83,93)(H,84,95)(H,85,97)(H,86,99)(H,87,98)(H4,73,74,77)(H3,75,78,102);1H3,(H,3,4)/t40-,50-,51+,52+,53-,54+,55-,56-,57+,58+;/m1./s1
• InChI Key： KFEFLCOCAHJBEA-ANRVCLKPSA-N
• SMILES： ClC1C=CC(=CC=1)C[C@H](C(N[C@H](CC1C=NC=CC=1)C(N[C@@H](CO)C(N[C@@H](CC1C=CC(=CC=1)O)C(N[C@H](CCCNC(N)=O)C(N[C@@H](CC(C)C)C(N[C@@H](CCC/N=C(/N)\N)C(N1CCC[C@H]1C(N[C@@H](C(N)=O)C)=O)=O)=O)=O)=O)=O)=O)=O)NC([C@@H](CC1C=CC2C=CC=CC=2C=1)NC(C)=O)=O.OC(C)=O

Computed Properties

• Exact Mass: 1489.691
• Monoisotopic Mass: 1489.691
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 106
• Rotatable Bond Count: 38
• Complexity: 2870
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 536A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.42
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: methanol: soluble10%
• LogP: 6.02320
• Vapor Pressure: No data available

Cetrorelix Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 60-63
• Safety Instruction： 22
• Storage Condition：Protect from light Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Cetrorelix Acetate

Cetrorelix Acetate: A Comprehensive Overview

Cetrorelix Acetate, also known by its CAS number 145672-81-7, is a critical compound in the field of reproductive endocrinology. It is a potent GnRH (Gonadotropin-Releasing Hormone) antagonist, widely used in the management of fertility treatments and hormone-related disorders. The compound has garnered significant attention due to its ability to suppress endogenous gonadotropin secretion, making it an essential tool in assisted reproductive technologies (ART). Recent studies have further elucidated its mechanisms of action and potential applications, enhancing its role in modern medicine.

The chemical structure of Cetrorelix Acetate is characterized by its peptide backbone, which contributes to its high affinity for the GnRH receptor. This unique structure allows it to effectively block the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH), thereby controlling the ovarian cycle. Researchers have recently explored the stereochemistry of Cetrorelix Acetate, revealing insights into how minor structural modifications can influence receptor binding and therapeutic efficacy. Such findings underscore the importance of precise chemical synthesis in ensuring optimal pharmacological performance.

In clinical settings, Cetrorelix Acetate is primarily administered as part of protocols for in vitro fertilization (IVF). By suppressing premature ovulation, it allows for better synchronization of follicle development, improving the success rates of IVF procedures. Recent clinical trials have demonstrated that Cetrorelix Acetate can also be used in combination with other fertility drugs to enhance ovarian response, particularly in women with diminished ovarian reserve. These advancements highlight its versatility and adaptability in addressing diverse reproductive health challenges.

The pharmacokinetics of Cetrorelix Acetate have been extensively studied, with researchers focusing on its absorption, distribution, metabolism, and excretion profiles. Subcutaneous administration has been shown to provide consistent plasma levels, ensuring reliable therapeutic outcomes. Moreover, studies investigating the compound's metabolites have provided valuable information on its safety profile, particularly regarding potential off-target effects. This research has been instrumental in refining dosing regimens and minimizing adverse effects.

Recent breakthroughs in reproductive endocrinology have further expanded the applications of Cetrorelix Acetate. For instance, its use in managing conditions such as polycystic ovary syndrome (PCOS) has shown promising results. By modulating hormonal imbalances, it helps restore regular menstrual cycles and improve fertility outcomes. Additionally, ongoing research is exploring its potential role in male infertility treatments, particularly in cases involving hypergonadotropic hypogonadism.

The development of biosimilar versions of Cetrorelix Acetate has also been a topic of interest, with studies comparing their efficacy and safety profiles to the original compound. These investigations are crucial for ensuring that cost-effective alternatives maintain the same high standards of quality and performance. As biosimilars gain traction in the pharmaceutical market, they are expected to increase access to this vital medication worldwide.

In conclusion, Cetrorelix Acetate stands as a cornerstone in reproductive endocrinology, offering innovative solutions to complex fertility challenges. Its continued evolution through cutting-edge research ensures that it remains at the forefront of medical advancements. As new studies emerge, the understanding of its mechanisms and applications will undoubtedly deepen, paving the way for even more effective treatments in the future.